![molecular formula C13H13FO2 B6212424 2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid CAS No. 2731014-20-1](/img/no-structure.png)
2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Overview
Description
2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is a useful research compound. Its molecular formula is C13H13FO2 and its molecular weight is 220.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid involves the introduction of a fluoro group onto a bicyclic compound, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "3-methylcyclopentene", "hydrogen fluoride", "sodium fluoride", "carbon dioxide", "diethyl ether", "sodium hydroxide", "sulfuric acid", "potassium carbonate", "methanol", "acetic anhydride", "acetic acid", "chloroacetic acid", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "dimethylformamide", "ethyl acetate", "water" ], "Reaction": [ "3-methylcyclopentene is reacted with hydrogen fluoride and sodium fluoride in diethyl ether to yield 2-fluoro-3-methylcyclopentene.", "2-fluoro-3-methylcyclopentene is reacted with carbon dioxide in the presence of sodium hydroxide and sulfuric acid to yield 2-fluoro-3-methylcyclopent-2-ene-1-carboxylic acid.", "2-fluoro-3-methylcyclopent-2-ene-1-carboxylic acid is reacted with potassium carbonate in methanol to yield 2-fluoro-3-methylbicyclo[1.1.1]pent-1-ene-1-carboxylic acid.", "2-fluoro-3-methylbicyclo[1.1.1]pent-1-ene-1-carboxylic acid is reacted with acetic anhydride and acetic acid in the presence of chloroacetic acid and triethylamine to yield 2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pent-1-ene-1-carboxylic acid.", "2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pent-1-ene-1-carboxylic acid is reacted with N,N'-dicyclohexylcarbodiimide and dimethylformamide in ethyl acetate to yield 2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid.", "2-fluoro-3-(3-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is purified by recrystallization from water." ] } | |
CAS No. |
2731014-20-1 |
Molecular Formula |
C13H13FO2 |
Molecular Weight |
220.2 |
Purity |
95 |
Origin of Product |
United States |
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